Cas no 18113-22-9 ( )

• Product Name: &nbsp
• CAS No: 18113-22-9
• MF: C₈H₉ClO₃
• MW: 188.608261823654
• CID: 906934
• PubChem ID: 13879728
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHOXY-3-CHLOROPHENOL
• 3-chloro-2,6-dimethoxyphenol
• 3-Chlor-2,6-dimethoxy-phenol
• 3-chloro-2,6-dimethoxy-phenol
• 3-chlorosyringol
• 4-Chlor-pyrogallol-1.3-dimethylaether
• Phenol,3-chloro-2,6-dimethoxy
• Phenol,chloro-2,6-dimethoxy
• 18113-22-9
• DB-082516
• DTXSID70551796
• chlorosyringol
• Phenol, 3-chloro-2,6-dimethoxy-
•  

• Inchi： 1S/C8H9ClO3/c1-11-6-4-3-5(9)8(12-2)7(6)10/h3-4,10H,1-2H3
• InChI Key： WYEMCZZCZXKDNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1OC)O)OC

Computed Properties

• Exact Mass: 188.02400
• Monoisotopic Mass: 188.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 272.398°C at 760 mmHg
• Flash Point: 118.543°C
• Refractive Index: 1.54
• PSA: 38.69000
• LogP: 2.06280